Cas no 99196-00-6 (1,3-Cyclohexanedione, 5-butyl-)
1,3-Cyclohexanedione, 5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 5-butyl-
-
1,3-Cyclohexanedione, 5-butyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6478842-1.0g |
5-butylcyclohexane-1,3-dione |
99196-00-6 | 1.0g |
$0.0 | 2022-11-29 |
1,3-Cyclohexanedione, 5-butyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1,3-Cyclohexanedione, 5-butyl-
Introduction to 1,3-Cyclohexanedione, 5-butyl- (CAS No. 99196-00-6)
1,3-Cyclohexanedione, 5-butyl-, identified by the Chemical Abstracts Service Number (CAS No.) 99196-00-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This dione derivative, characterized by its cyclohexane backbone and a butyl substituent at the 5-position, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and medicinal chemistry.
The molecular structure of 1,3-Cyclohexanedione, 5-butyl- consists of a six-membered ring with two ketone groups positioned at the 1 and 3 positions, and a butyl group attached at the 5 position. This arrangement imparts distinct reactivity and electronic characteristics to the molecule, making it a valuable intermediate in various chemical transformations. The presence of the butyl group enhances the compound's solubility in organic solvents, facilitating its use in industrial and laboratory-scale reactions.
In recent years, 1,3-Cyclohexanedione derivatives have been extensively studied for their potential pharmacological properties. The dione moiety is known to exhibit bioactivity in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of a butyl substituent at the 5-position of the cyclohexane ring further modulates the electronic distribution and steric environment of the molecule, potentially influencing its biological activity.
One of the most compelling aspects of 1,3-Cyclohexanedione, 5-butyl- is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel heterocyclic scaffolds and functionalized derivatives. For instance, recent studies have demonstrated its utility in constructing fused-ring systems such as pyridines and pyrimidines, which are common motifs in drug discovery.
The synthesis of 1,3-Cyclohexanedione, 5-butyl- typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the butyl moiety. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.
From a pharmaceutical perspective, the biological activity of 1,3-Cyclohexanedione derivatives has been a focal point of research. Studies have shown that modifications at the 5-position can significantly alter the pharmacokinetic profile of these compounds. For example, derivatives with longer alkyl chains may exhibit enhanced membrane permeability or prolonged half-life in vivo. This flexibility makes 1,3-Cyclohexanedione, 5-butyl- an attractive scaffold for drug development.
The chemical reactivity of 1,3-Cyclohexanedione, 5-butyl- also makes it a valuable tool in synthetic organic chemistry. The dione group can participate in various reactions such as Michael additions, aldol condensations, and cycloadditions with strained dienes. These reactions allow chemists to construct complex molecular architectures efficiently. Moreover, the butyl group provides a handle for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.
Recent advancements in computational chemistry have further illuminated the potential of 1,3-Cyclohexanedione derivatives as pharmacophores. Molecular modeling studies have predicted that modifications at specific positions on the cyclohexane ring can enhance binding affinity to biological targets. These predictions guide experimental efforts toward designing more potent and selective drug candidates.
In conclusion,1,3-Cyclohexanedione, 5-butyl- (CAS No. 99196-00-6) represents a versatile compound with significant implications in both synthetic chemistry and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics with tailored biological activities. As research continues to uncover new synthetic methodologies and pharmacological properties,1,3-cyclohexanediones will undoubtedly remain a cornerstone in medicinal chemistry innovation.
99196-00-6 (1,3-Cyclohexanedione, 5-butyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)